molecular formula C18H21N3O3 B4021941 2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide

2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide

Cat. No. B4021941
M. Wt: 327.4 g/mol
InChI Key: PFNLEWWRISNQMD-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds structurally related to 2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide, typically involves ring-opening reactions, nitration processes, or specific substitutions in the benzamide moiety. For example, the synthesis of N-(4-methylphenyl)-2-(3-nitrobenzamido) benzamide from a ring-opening reaction of 2-(3-nitrophenyl)-4H-benzoxazin-4-one demonstrates the intricacy of synthesizing nitrobenzamide derivatives (Ayoob & Hawaiz, 2023).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is characterized by specific intermolecular interactions, such as hydrogen bonding and pi-pi stacking, which significantly influence their crystalline arrangement. Studies on isomeric benzamides have revealed diverse three-dimensional framework structures, underlined by C-H...O hydrogen bonds and aromatic pi-pi stacking interactions, which are crucial for understanding the molecular arrangement of such compounds (Wardell et al., 2005).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including nitration and substitution, which alter their chemical properties significantly. For instance, the formation of 4-methylphenanthrenes via palladium-catalyzed annulation using methyl nitrobenzoates as the methylating agent showcases the reactivity of nitrobenzamide compounds under specific conditions (Mandal et al., 2000).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline structure, are closely related to their molecular structure and intermolecular interactions. For example, the crystal structure and spectroscopic properties of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide provide insights into the physical characteristics that influence the compound's behavior in different environments (He et al., 2014).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, including acidity, basicity, reactivity towards various reagents, and photostability, are determined by their functional groups and molecular configuration. The study on the photo-rearrangement of N-aryl-2-nitrobenzamides, leading to azo-compounds under light exposure, illustrates the photochemical behavior of nitrobenzamide compounds and their potential for chemical transformations (Gunn & Stevens, 1973).

properties

IUPAC Name

2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O3/c1-4-20(5-2)17-11-10-15(21(23)24)12-16(17)18(22)19-14-8-6-13(3)7-9-14/h6-12H,4-5H2,1-3H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFNLEWWRISNQMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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